Arsenous acid, calcium salt
Overview
Description
Calcium arsenite is a chemical compound of arsenic and calcium derived from arsenous acid. Arsenic is a chemical element that has the symbol As and atomic number 33. It is a poisonous metalloid that has many allotropic forms: yellow (molecular non-metallic) and several black and grey forms (metalloids) are a few that are seen. Three metalloidal forms of arsenic with different crystal structures are found free in nature (the minerals arsenopyrite and the much rarer arsenolamprite and pararsenolamprite), but it is more commonly found as a compound with other elements. (T3)
properties
CAS RN |
52740-16-6 |
|---|---|
Molecular Formula |
AsCaHO3 |
Molecular Weight |
164.01 g/mol |
IUPAC Name |
calcium;hydrogen arsorite |
InChI |
InChI=1S/AsHO3.Ca/c2-1(3)4;/h2H;/q-2;+2 |
InChI Key |
LGBCMHYFFJVCFY-UHFFFAOYSA-N |
Canonical SMILES |
O[As]([O-])[O-].[Ca+2] |
Origin of Product |
United States |
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